Cas no 6942-11-6 (1H-Pyrrole-3-carboxylicacid, 4,5-dihydro-2-methyl-1-(1-methylethyl)-5-oxo-, ethyl ester)

• Product Name: 1H-Pyrrole-3-carboxylicacid, 4,5-dihydro-2-methyl-1-(1-methylethyl)-5-oxo-, ethyl ester
• CAS No: 6942-11-6
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 524155
• PubChem ID: 245448
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxylicacid, 4,5-dihydro-2-methyl-1-(1-methylethyl)-5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 4,5-dihydro-2-methyl-1-(1-methylethyl)-5-oxo-, ethyl ester
• 6942-11-6
• NSC57409
• ethyl 2-methyl-5-oxo-1-(propan-2-yl)-4,5-dihydro-1h-pyrrole-3-carboxylate
• 5-methyl-2-oxo-1-propan-2-yl-3H-pyrrole-4-carboxylic acid ethyl ester
• A801321
• DTXSID10288731
• ethyl 5-methyl-2-oxidanylidene-1-propan-2-yl-3H-pyrrole-4-carboxylate
• NSC-57409

• Inchi： 1S/C11H17NO3/c1-5-15-11(14)9-6-10(13)12(7(2)3)8(9)4/h7H,5-6H2,1-4H3
• InChI Key： YHBXDCQDCJYOOJ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)OCC)=C(C)N1C(C)C

Computed Properties

• Exact Mass: 211.12091
• Monoisotopic Mass: 211.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.101
• Boiling Point: 323.3°Cat760mmHg
• Flash Point: 149.3°C
• Refractive Index: 1.494
• PSA: 46.61